Cas no 2248318-25-2 (tert-butyl 2-azabicyclo4.1.0heptane-1-carboxylate)

• Product Name: tert-butyl 2-azabicyclo4.1.0heptane-1-carboxylate
• CAS No: 2248318-25-2
• MF: C₁₁H₁₉NO₂
• MW: 197.27406334877
• CID: 5617654
• PubChem ID: 137938766
• Update Time: 2025-05-19

tert-butyl 2-azabicyclo4.1.0heptane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2248318-25-2
• Tert-butyl 2-azabicyclo[4.1.0]heptane-1-carboxylate
• EN300-2879877
• tert-butyl 2-azabicyclo4.1.0heptane-1-carboxylate

• Inchi： 1S/C11H19NO2/c1-10(2,3)14-9(13)11-7-8(11)5-4-6-12-11/h8,12H,4-7H2,1-3H3
• InChI Key： SJLPGFCVAMOHST-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(C12CC1CCCN2)=O

Computed Properties

• Exact Mass: 197.141578849g/mol
• Monoisotopic Mass: 197.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 38.3Ų

Additional information on tert-butyl 2-azabicyclo4.1.0heptane-1-carboxylate

Recent Advances in the Synthesis and Applications of tert-Butyl 2-Azabicyclo[4.1.0]heptane-1-carboxylate (CAS: 2248318-25-2)

The compound tert-butyl 2-azabicyclo[4.1.0]heptane-1-carboxylate (CAS: 2248318-25-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This bicyclic structure, featuring a fused aziridine and cyclohexane ring, serves as a versatile intermediate in the synthesis of complex bioactive molecules. Recent studies have highlighted its potential in the development of novel therapeutics, particularly in the areas of central nervous system (CNS) disorders and anti-infective agents.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficient synthesis of this compound via a [3+2] cycloaddition reaction, achieving a yield of 78% with high enantioselectivity (ee >95%). The researchers utilized chiral auxiliaries to control the stereochemistry at the aziridine ring, which is crucial for its subsequent biological activity. Density functional theory (DFT) calculations supported the observed stereochemical outcomes, providing mechanistic insights into the reaction pathway.

In pharmaceutical applications, this scaffold has shown remarkable promise as a precursor for GABA receptor modulators. A recent patent application (WO2023/154672) disclosed derivatives of tert-butyl 2-azabicyclo[4.1.0]heptane-1-carboxylate that exhibit potent anxiolytic activity with reduced sedative effects compared to classical benzodiazepines. The unique three-dimensional structure of this compound allows for selective interaction with α2/α3 subunits of GABA receptors, as confirmed by X-ray crystallography studies.

From a synthetic chemistry perspective, the strained aziridine ring in this molecule offers interesting reactivity patterns. A 2024 publication in Angewandte Chemie reported a ring-opening polymerization initiated by this compound, leading to novel polyamines with potential applications in drug delivery systems. The tert-butyloxycarbonyl (Boc) protecting group was found to be particularly advantageous for controlling the polymerization kinetics while maintaining the integrity of the aziridine functionality.

Ongoing research is exploring the metabolic stability and pharmacokinetic properties of derivatives based on this scaffold. Preliminary ADME studies indicate that the bicyclic structure confers improved metabolic stability compared to monocyclic aziridines, with human liver microsome half-lives exceeding 120 minutes for several lead compounds. These findings position tert-butyl 2-azabicyclo[4.1.0]heptane-1-carboxylate as a valuable building block for medicinal chemistry programs targeting orally bioavailable therapeutics.

Future directions for research include the development of continuous flow synthesis methods to improve the scalability of production, as well as computational modeling approaches to predict the biological activity of novel derivatives. The unique structural features of this compound continue to inspire innovative applications across multiple therapeutic areas, making it a focal point of contemporary pharmaceutical research.